Cas no 1543181-30-1 (3-Thiophenemethanamine, 4-bromo-N-cyclopropyl-)

• Product Name: 3-Thiophenemethanamine, 4-bromo-N-cyclopropyl-
• CAS No: 1543181-30-1
• MF: C₈H₁₀BrNS
• MW: 232.140699863434
• CID: 5251359
• Update Time: 2025-06-12

3-Thiophenemethanamine, 4-bromo-N-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenemethanamine, 4-bromo-N-cyclopropyl-

• Inchi： 1S/C8H10BrNS/c9-8-5-11-4-6(8)3-10-7-1-2-7/h4-5,7,10H,1-3H2
• InChI Key： UMCNGDXAYYWLPV-UHFFFAOYSA-N
• SMILES： C1SC=C(Br)C=1CNC1CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-Thiophenemethanamine, 4-bromo-N-cyclopropyl-

Introduction to 3-Thiophenemethanamine, 4-bromo-N-cyclopropyl- (CAS No: 1543181-30-1) and Its Recent Applications in Chemical Biology

The compound 3-Thiophenemethanamine, 4-bromo-N-cyclopropyl- (CAS No: 1543181-30-1) represents a significant advancement in the field of pharmaceutical chemistry and chemical biology. This heterocyclic amine derivative has garnered considerable attention due to its unique structural features and potential applications in drug discovery and molecular research. The presence of both thiophene and bromo substituents, coupled with a cyclopropyl group, endows this molecule with distinct chemical properties that make it a valuable candidate for further exploration.

Thiophene derivatives are well-documented for their role in medicinal chemistry, often serving as key structural motifs in bioactive molecules. The incorporation of a bromo group at the 4-position of the thiophene ring enhances the compound's reactivity, making it a versatile intermediate for synthesizing more complex structures. Additionally, the N-cyclopropyl substituent introduces steric and electronic effects that can modulate the compound's interactions with biological targets. These features collectively contribute to the compound's potential as a building block for novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways. 3-Thiophenemethanamine, 4-bromo-N-cyclopropyl- has emerged as a promising candidate in this context. Its structural framework is reminiscent of several known bioactive compounds, suggesting that it may exhibit similar pharmacological effects. Preliminary studies have indicated that this compound possesses the ability to interact with specific enzymes and receptors, making it a potential lead for further development.

The bromo substituent on the thiophene ring is particularly noteworthy, as it provides a handle for further chemical modifications through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely employed in medicinal chemistry to introduce aryl or heteroaryl groups into molecular frameworks, thereby expanding the compound's chemical space and functional diversity. The cyclopropyl group further enhances these possibilities by participating in various synthetic transformations while maintaining its structural integrity.

One of the most exciting aspects of 3-Thiophenemethanamine, 4-bromo-N-cyclopropyl- is its potential application in the development of kinase inhibitors. Kinases are a class of enzymes that play crucial roles in cell signaling pathways and are frequently implicated in diseases such as cancer and inflammatory disorders. By targeting specific kinases, small-molecule inhibitors can modulate these pathways and restore normal cellular function. The unique combination of substituents in this compound suggests that it may be capable of binding to kinase active sites with high affinity and selectivity.

Recent advances in computational chemistry have also highlighted the importance of molecular modeling in drug discovery. 3-Thiophenemethanamine, 4-bromo-N-cyclopropyl- has been subjected to rigorous docking studies to evaluate its interactions with various biological targets. These studies have provided valuable insights into its binding mode and potential side effects, guiding further optimization efforts. The integration of experimental data with computational predictions has become an indispensable tool in modern drug development, ensuring that promising candidates like this one are thoroughly validated before moving into clinical trials.

The synthesis of 3-Thiophenemethanamine, 4-bromo-N-cyclopropyl- presents an interesting challenge due to its complex structural features. However, recent methodologies have made significant strides in simplifying multi-step syntheses while maintaining high yields and purity. For instance, transition-metal-catalyzed reactions have enabled more efficient introductions of bromo and cyclopropyl groups onto the thiophene backbone. These advancements have not only streamlined the synthesis process but also opened up new avenues for exploring derivatives of this compound.

In conclusion,3-Thiophenemethanamine, 4-bromo-N-cyclopropyl- (CAS No: 1543181-30-1) represents a compelling example of how structural innovation can drive progress in pharmaceutical chemistry. Its unique combination of substituents makes it a versatile scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in future drug discovery efforts.